Cas no 474-87-3 (∆8,9-Dehydro Estrone)
∆8,9-Dehydro Estrone structure
Product Name:∆8,9-Dehydro Estrone
CAS No:474-87-3
MF:C18H20O2
MW:268.350205421448
CID:324947
Update Time:2025-04-19
∆8,9-Dehydro Estrone Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10),8-tetraen-17-one,3-hydroxy-
- ?8,9-Dehydro Estrone
- 8,9-Dehydro Estrone
- ∆8,9-Dehydro Estrone
- 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one
- DELTA-8,9-DEHYDROESTRONE-D4
- 8,9-dehydroasterolid
- 8,9-Dehydroasterolide
- 8-dehydroestrone
- atractylenolide I
- delta8,9-dehydroestrone
-
- Inchi: 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,16,19H,2,4,6-9H2,1H3/t16-,18-/m0/s1
- InChI Key: OUGSRCWSHMWPQE-WMZOPIPTSA-N
- SMILES: O=C1CC[C@H]2C3CCC4C=C(C=CC=4C=3CC[C@@]21C)O
Computed Properties
- Exact Mass: 268.14600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 42
- XLogP3: 2.4
Experimental Properties
- Melting Point: 219-221°C
- PSA: 37.30000
- LogP: 3.73750
∆8,9-Dehydro Estrone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D229640-1mg |
∆8,9-Dehydro Estrone |
474-87-3 | 1mg |
$ 219.00 | 2023-09-08 | ||
| TRC | D229640-2mg |
?8,9-Dehydro Estrone |
474-87-3 | 2mg |
$ 420.00 | 2023-04-17 | ||
| TRC | D229640-5mg |
∆8,9-Dehydro Estrone |
474-87-3 | 5mg |
$ 890.00 | 2023-09-08 | ||
| TRC | D229640-10mg |
∆8,9-Dehydro Estrone |
474-87-3 | 10mg |
$ 1681.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211622-1mg |
ξ8,9-Dehydro Estrone, |
474-87-3 | 1mg |
¥1715.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211622-1 mg |
ξ8,9-Dehydro Estrone, |
474-87-3 | 1mg |
¥1,715.00 | 2023-07-10 | ||
| A2B Chem LLC | AG26142-10mg |
,9-Dehydroestrone |
474-87-3 | 98% | 10mg |
$1224.00 | 2024-04-20 |
∆8,9-Dehydro Estrone Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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